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Compound of Interest

Compound Name: (-)-Lyoniresinol

Cat. No.: B1631136 Get Quote

For researchers, scientists, and drug development professionals handling (-)-Lyoniresinol,
ensuring its proper disposal is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and step-by-step procedures for the

safe disposal of (-)-Lyoniresinol, aligning with established safety protocols for hazardous

chemical waste.

Key Safety and Hazard Information
Based on available safety data, (-)-Lyoniresinol is classified with the following hazards:

Skin Irritation: Causes skin irritation.

Eye Irritation: Causes serious eye irritation.

Skin Sensitization: May cause an allergic skin reaction.

Aquatic Toxicity: Toxic to aquatic life.

These classifications necessitate that (-)-Lyoniresinol be treated as hazardous waste. Under

no circumstances should it be disposed of down the drain or in regular trash.
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Hazard Classification Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Skin Sensitization 1B
H317: May cause an allergic

skin reaction

Acute Aquatic Hazard 2 H401: Toxic to aquatic life

Step-by-Step Disposal Protocol
1. Personal Protective Equipment (PPE): Before handling (-)-Lyoniresinol for disposal, ensure

you are wearing appropriate PPE:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

Laboratory coat

2. Waste Collection:

Solid Waste: Collect pure (-)-Lyoniresinol, contaminated labware (e.g., weighing boats,

pipette tips), and contaminated PPE in a dedicated, properly labeled hazardous waste

container. The container should be made of a material compatible with the chemical.

Liquid Waste: For solutions containing (-)-Lyoniresinol, use a dedicated, sealed, and clearly

labeled hazardous waste container. Do not mix with other solvent waste streams unless

compatibility has been confirmed.

3. Labeling of Waste Containers: Proper labeling is crucial for safe disposal. The label on the

hazardous waste container must include:

The words "Hazardous Waste"

The full chemical name: "(-)-Lyoniresinol"
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The specific hazards (e.g., "Skin Irritant," "Eye Irritant," "Skin Sensitizer," "Toxic to Aquatic

Life")

The date of accumulation

The name of the principal investigator or laboratory contact

4. Storage of Hazardous Waste:

Store the sealed hazardous waste container in a designated, secure area away from general

laboratory traffic.

Ensure the storage area is well-ventilated.

Segregate the (-)-Lyoniresinol waste from incompatible materials.

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or the designated

hazardous waste management provider to schedule a pickup.

Follow all institutional procedures for hazardous waste disposal. Professional disposal

services will ensure the waste is managed in compliance with all local, state, and federal

regulations.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of (-)-Lyoniresinol.
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Caption: Workflow for the safe disposal of (-)-Lyoniresinol.

By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally conscious disposal of (-)-Lyoniresinol, thereby protecting themselves, their

colleagues, and the ecosystem. Always consult your institution's specific guidelines and the

Safety Data Sheet (SDS) for the most comprehensive information.

To cite this document: BenchChem. [Proper Disposal of (-)-Lyoniresinol: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1631136#lyoniresinol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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